N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-furamide

• IUPAC Name: N-[[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl]furan-3-carboxamide
• InChI: InChI=1S/C19H18N2O3/c1-13-5-3-6-14(2)17(13)24-19-15(7-4-9-20-19)11-21-18(22)16-8-10-23-12-16/h3-10,12H,11H2,1-2H3,(H,21,22)
• InChI Key: WNOXDGYNVXGVJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OC2=C(C=CC=N2)CNC(=O)C3=COC=C3
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

N-{[2-(2,6-dimethylphenoxy)-3-pyridinyl]methyl}-3-furamide, commonly known as DMF, is a chemical compound that has gained significant attention in the field of scientific research. DMF is a small molecule that has shown potential in various research applications due to its unique structure and properties.

Scientific Research Applications

DMF has been extensively studied for its potential in various scientific research applications. One of the primary applications of DMF is in the field of medicinal chemistry. DMF has shown promising results in the treatment of various diseases, including cancer, inflammation, and autoimmune disorders.

Mechanism of Action

The mechanism of action of DMF is not fully understood, but it is believed to involve the activation of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. This pathway is responsible for regulating the expression of various antioxidant and anti-inflammatory genes. DMF has been shown to activate the Nrf2 pathway, leading to the upregulation of these genes and the subsequent reduction of oxidative stress and inflammation.
Biochemical and Physiological Effects:
DMF has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that DMF can induce apoptosis (programmed cell death) in cancer cells, inhibit the proliferation of cancer cells, and reduce inflammation. In vivo studies have shown that DMF can reduce the growth of tumors in mice and improve the symptoms of autoimmune disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of DMF is its ability to activate the Nrf2 pathway, which can lead to the upregulation of various antioxidant and anti-inflammatory genes. This makes DMF a promising candidate for the treatment of various diseases. However, DMF also has some limitations. For example, it has poor solubility in water, which can make it difficult to administer in vivo. Additionally, DMF can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the research on DMF. One possible direction is to investigate the use of DMF in combination with other drugs for the treatment of cancer and other diseases. Another direction is to develop new formulations of DMF that can improve its solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action of DMF and its potential side effects.
Conclusion:
In conclusion, DMF is a small molecule that has shown potential in various scientific research applications. Its unique structure and properties make it a promising candidate for the treatment of cancer, inflammation, and autoimmune disorders. However, further research is needed to fully understand the mechanism of action of DMF and its potential side effects.

Synthesis Methods

The synthesis of DMF involves the reaction of 2-(2,6-dimethylphenoxy) acetyl chloride and 3-aminofuran in the presence of a base. The reaction yields DMF as a white solid, which can be purified by recrystallization. The synthesis of DMF is relatively simple and can be carried out in a laboratory setting.